Cas no 1011-50-3 (2-(quinolin-2-yl)ethan-1-ol)

• Product Name: 2-(quinolin-2-yl)ethan-1-ol
• CAS No: 1011-50-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD01685503
• CID: 139719
• PubChem ID: 70532
• Update Time: 2025-11-02

2-(quinolin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-2-yl)ethanol
• 2-Quinolineethanol
• 2-quinolin-2-ylethanol
• EINECS 213-784-6
• quinoline-2-ethanol
• 2-(2-quinolyl)ethanol
• 2-(2-HYDROXYETHYL)QUINOLINE
• 2-(quinolin-2-yl)ethan-1-ol
• Alpha-quinolyl-ethanol
• FT-0608481
• Z1198157695
• quinoline ethanol
• NSC409400
• UNII-7UIQ2Z45N6
• WLN: T66 BNJ C2Q
• DTXSID5061409
• 2-Quinolin-2-yl-ethanol
• J-505641
• SCHEMBL296473
• SY107549
• 2-(2-quinolinyl)ethanol
• 2-(2-HYDROXYETHYL)-QUINOLINE
• MFCD01685503
• AKOS006278715
• 5-21-03-00376 (Beilstein Handbook Reference)
• 7UIQ2Z45N6
• VPDAGUVEZGEHJJ-UHFFFAOYSA-N
• 1011-50-3
• NSC 409400
• BRN 0120170
• DS-0642
• EN300-136120
• AM81119
• CS-D0103
• AI3-61727
• NS00023031
• NSC-409400
• FS-2903
• DB-032307
• STK249673
• DTXCID0032601

• MDL： MFCD01685503
• Inchi： 1S/C11H11NO/c13-8-7-10-6-5-9-3-1-2-4-11(9)12-10/h1-6,13H,7-8H2
• InChI Key： VPDAGUVEZGEHJJ-UHFFFAOYSA-N
• SMILES： OCCC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• Density: 1.177
• Melting Point: 103-104 ºC
• Boiling Point: 303.86°C (rough estimate)
• Flash Point: 144.9°C
• Refractive Index: 1.4950 (estimate)
• PSA: 33.12000
• LogP: 1.76960

2-(quinolin-2-yl)ethan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(quinolin-2-yl)ethan-1-ol

Exploring the Versatile Applications and Properties of 2-(quinolin-2-yl)ethan-1-ol (CAS No. 1011-50-3)

2-(quinolin-2-yl)ethan-1-ol (CAS No. 1011-50-3) is a fascinating organic compound that has garnered significant attention in both academic research and industrial applications. This compound, also known as quinoline-2-ethanol, belongs to the quinoline family, which is renowned for its diverse biological activities and chemical versatility. The molecular structure of 2-(quinolin-2-yl)ethan-1-ol features a quinoline ring attached to an ethanol moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-(quinolin-2-yl)ethan-1-ol typically involves the reduction of 2-(quinolin-2-yl)acetic acid or its derivatives. Researchers have explored various catalytic and non-catalytic methods to optimize the yield and purity of this compound. One of the most efficient approaches is the use of borohydride reducing agents, which selectively reduce the carboxyl group to a hydroxyl group without affecting the quinoline ring. This method is particularly favored in laboratory settings due to its simplicity and high reproducibility.

In recent years, the demand for 2-(quinolin-2-yl)ethan-1-ol has surged, driven by its applications in pharmaceutical research and material science. The compound serves as a key building block in the development of quinoline-based drugs, which are known for their antimicrobial, anticancer, and anti-inflammatory properties. For instance, derivatives of 2-(quinolin-2-yl)ethan-1-ol have shown promising results in preclinical studies for treating infectious diseases and chronic inflammatory conditions.

Beyond pharmaceuticals, 2-(quinolin-2-yl)ethan-1-ol is also utilized in the agrochemical industry. Its derivatives are incorporated into pesticides and herbicides, offering effective solutions for crop protection. The compound's ability to interact with biological targets makes it a valuable tool in designing next-generation agrochemicals that are both efficient and environmentally friendly. This aligns with the growing global emphasis on sustainable agriculture and green chemistry.

Another exciting application of 2-(quinolin-2-yl)ethan-1-ol lies in the field of organic electronics. Researchers are exploring its potential as a precursor for light-emitting diodes (OLEDs) and organic photovoltaic cells. The quinoline ring's electron-rich nature and the hydroxyl group's reactivity make it an ideal candidate for designing novel organic semiconductors. This has sparked interest among scientists working on renewable energy and energy-efficient technologies.

The market for 2-(quinolin-2-yl)ethan-1-ol is expected to grow steadily, fueled by advancements in drug discovery and material science. Leading chemical suppliers are ramping up production to meet the increasing demand from research institutions and industries. However, challenges such as cost-effective synthesis and scalability remain areas of active investigation. Innovations in catalytic processes and green chemistry are likely to address these challenges in the coming years.

For researchers and industry professionals, understanding the physicochemical properties of 2-(quinolin-2-yl)ethan-1-ol is crucial. The compound exhibits moderate solubility in polar solvents like ethanol and methanol, but limited solubility in water. Its melting point ranges between 80-85°C, and it is stable under standard laboratory conditions. These properties make it relatively easy to handle and store, further enhancing its appeal for various applications.

In conclusion, 2-(quinolin-2-yl)ethan-1-ol (CAS No. 1011-50-3) is a multifaceted compound with wide-ranging applications in pharmaceuticals, agrochemicals, and organic electronics. Its unique chemical structure and reactivity make it a valuable asset in scientific research and industrial processes. As the demand for quinoline derivatives continues to rise, 2-(quinolin-2-yl)ethan-1-ol is poised to play an increasingly important role in shaping the future of drug development and sustainable technologies.